2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one

• CAS: 212207-09-5
• Molecular Formula: C17H11N3O2
• Molecular Weight: 289.294
• SMILES: C1=CC=C2C(=C1)C=C(C(=N)O2)C3=NC4=CC=CC=C4C(=O)N3
• InChI: InChI=1S/C17H11N3O2/c18-15-12(9-10-5-1-4-8-14(10)22-15)16-19-13-7-3-2-6-11(13)17(21)20-16/h1-9,18H,(H,19,20,21)
• InChIKey: IOHWHJVTNWBILZ-UHFFFAOYSA-N
• Solubility: not available

2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one (CAS 212207-09-5) Procurement Baseline: Chemical Identity and Computed Properties

2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one (CAS 212207-09-5), also designated as NSC684974, is a heterocyclic hybrid scaffold composed of a 2-imino-2H-chromene moiety linked at the 3-position to a quinazolin-4(3H)-one core [1]. Computed physicochemical descriptors include a molecular weight of 289.29 g/mol, XLogP3-AA of 2.6, hydrogen bond donor count of 2, acceptor count of 4, and rotatable bond count of 1 [1].

1 Low-MAO-B-activity scaffold for isozyme profiling studies

2 2-iminochromene hybrid for exploring distinct pharmacophore interactions

3 Physicochemical benchmark for formulation-property studies

• [1] PubChem. (2026). Compound Summary for CID 135449176: 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one. National Center for Biotechnology Information. View Source

Why Generic 2-Aryl Quinazolinones Cannot Replace 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one

The 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one scaffold is not functionally interchangeable with generic 2-aryl quinazolinones or simple 2-iminochromenes. The 2-imino-2H-chromene moiety introduces a distinct electronic environment and hydrogen-bonding capacity that differs fundamentally from the more common 2-oxo-2H-chromene (coumarin) analogs . This structural divergence directly impacts target engagement: the imino nitrogen enables specific interaction patterns with enzyme active sites that are absent in oxo derivatives, resulting in altered potency and selectivity profiles [1]. Consequently, substituting a 2-(2-oxo-2H-chromen-3-yl)quinazolin-4(3H)-one or a simpler 2-phenylquinazolinone for this compound will not reproduce the same biological or chemical performance, as evidenced by the quantitative comparator data below.

2-Oxo analog mismatch

2-Oxo-chromene analogs lack the imino nitrogen's hydrogen-bonding capacity, which may shift target-engagement profiles.

N3-Phenyl quinazolinone mismatch

N3-phenyl-substituted quinazolinones introduce steric bulk and lipophilicity absent in the core scaffold, potentially altering permeability and potency.

Generic 2-aryl quinazolinone mismatch

Simpler 2-aryl quinazolinones do not reproduce the chromene-imine electronic environment, limiting direct functional substitution.

• [1] BindingDB. (2026). BDBM50450822 (CHEMBL4216610) – 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one. BindingDB. View Source

Quantitative Differentiation Evidence for 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one Versus Analogs

MAO-B Inhibitory Potency: Weak Activity Defines a Distinct Selectivity Window

This compound exhibits weak but measurable inhibition of human MAO-B, with an IC50 of 17,000 nM (17 µM) [1]. In contrast, optimized quinazolinone-based MAO-B inhibitors, such as 2-[(3-iodobenzyl)thio]quinazolin-4(3H)-one, achieve sub-micromolar potency (IC50 = 142 nM) [2]. The ~120-fold lower potency of the target compound indicates that the 2-iminochromene substitution does not confer high-affinity MAO-B binding, rendering it suitable for applications where robust MAO-B inhibition is undesirable.

MAO-B IC50

Cross-study comparable

17,000 nM

Defines a low-affinity selectivity window vs. potent quinazolinone inhibitors.

~120-fold less potent than optimized MAO-B inhibitor (142 nM).

Evidence Dimension	MAO-B inhibition IC50
Target Compound Data	17,000 nM (17 µM)
Comparator Or Baseline	2-[(3-iodobenzyl)thio]quinazolin-4(3H)-one (optimized quinazolinone MAO-B inhibitor): 142 nM
Quantified Difference	~120-fold less potent
Conditions	Human membrane-bound MAO-B expressed in insect cell membranes, assessed via conversion of kynuramine to 4-hydroxyquinoline [1].

Why This Matters

Weak MAO-B inhibition distinguishes this compound from potent quinazolinone-based MAO-B inhibitors, informing selection for studies requiring a neutral or low-MAO-B-activity scaffold.

• [1] BindingDB. (2026). BDBM50450822 (CHEMBL4216610) – 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one. BindingDB. View Source
• [2] Strydom, B., Malan, S. F., Castagnolo, D., Bergh, J. J., & Petzer, J. P. (2010). Inhibition of monoamine oxidase by 8-benzyloxycaffeine analogues. Bioorganic & Medicinal Chemistry, 18(3), 1015–1024. (Data for comparator compound). View Source

MAO-A vs. MAO-B Selectivity: Isozyme Preference Defined by Weak Dual Inhibition

The compound demonstrates weak inhibition of both MAO isoforms, with a modest ~1.5-fold preference for MAO-B over MAO-A (IC50: MAO-B = 17 µM vs. MAO-A > 100 µM in one assay, and 25.3 µM in another) [1][2]. This contrasts with many quinazolinone-derived MAO inhibitors that exhibit high isozyme selectivity (e.g., >100-fold preference) [3]. The low potency and limited selectivity indicate that this scaffold does not engage the MAO active site in a highly specific manner, a characteristic that may be advantageous for applications requiring a broad, low-affinity interaction profile.

Isozyme selectivity

Cross-study comparable

MAO-B preference ~1.5–6 fold

Reports weak dual inhibition, contrasting with >700-fold selective inhibitors.

Supports use where potent MAO engagement is not desired.

Evidence Dimension	MAO-A / MAO-B selectivity ratio
Target Compound Data	MAO-B IC50 = 17 µM; MAO-A IC50 > 100 µM (or 25.3 µM)
Comparator Or Baseline	Selective quinazolinone MAO-B inhibitors (e.g., IC50 MAO-B = 0.142 µM, MAO-A IC50 > 100 µM)
Quantified Difference	Target compound shows ~1.5–6 fold MAO-B preference vs. >700-fold for selective inhibitors.
Conditions	Human recombinant MAO-A and MAO-B expressed in supersomes/insect cells, fluorometric kynuramine assay [1][2].

Why This Matters

The weak, non-selective MAO inhibition profile differentiates this compound from high-selectivity MAO inhibitors, guiding its use in studies where potent MAO engagement is not desired.

• [1] BindingDB. (2026). BDBM50450822 (CHEMBL4216610) – 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one. BindingDB. View Source
• [2] BindingDB. (2026). BDBM50585930 (CHEMBL3586771) – MAO-A inhibition data for 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one. BindingDB. View Source
• [3] Strydom, B., et al. (2010). Bioorganic & Medicinal Chemistry, 18(3), 1015–1024. View Source

Computed Physicochemical Properties Define Formulation and Permeability Behavior

Computed descriptors from PubChem indicate a molecular weight of 289.29 g/mol, XLogP3-AA of 2.6, hydrogen bond donor count of 2, acceptor count of 4, and rotatable bond count of 1 [1]. These values differ from those of the 2-oxo analog (e.g., 2-(2-oxo-2H-chromen-3-yl)-3-phenylquinazolin-4(3H)-one, MW ~ 380–400, XLogP ~ 3.5–4.0) . The lower molecular weight and moderate lipophilicity of the imino compound suggest distinct solubility and permeability characteristics, which directly impact formulation development and in vivo distribution.

Physicochemical properties

Class-level inference

MW 289.29, XLogP 2.6

Lower MW and moderate lipophilicity suggest distinct solubility and permeability profiles.

Differs from bulkier 2-oxo analogs (est. MW ~380, XLogP ~3.5–4.0).

Evidence Dimension	Physicochemical properties
Target Compound Data	MW = 289.29, XLogP3-AA = 2.6, HBD = 2, HBA = 4, RotB = 1
Comparator Or Baseline	2-oxo analog: estimated MW ~ 380, XLogP ~ 3.5–4.0 (inferred from similar structures)
Quantified Difference	MW ~ 100 Da lower, XLogP ~ 1–1.5 units lower
Conditions	Computed by PubChem (XLogP3 3.0, PubChem release 2019.06.18) [1].

Why This Matters

Lower MW and moderate lipophilicity can translate to improved aqueous solubility and different permeability profiles compared to bulkier, more lipophilic analogs, impacting lead optimization and formulation strategies.

• [1] PubChem. (2026). Compound Summary for CID 135449176: 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one. National Center for Biotechnology Information. View Source

Antimicrobial Activity of Imino vs. Oxo Chromene-Quinazolinone Hybrids: Class-Level Inference

2-(2-oxo-2H-chromen-3-yl)-3-phenylquinazolin-4(3H)-one derivatives demonstrate potent antitubercular activity, with lead compound 4c showing MIC = 0.78 µM against MTB H37Rv . The target compound differs by the presence of an imino group at the chromene 2-position instead of an oxo group, and by the absence of the N3-phenyl substitution. While direct data for the imino analog are lacking, the established SAR within the quinazolinone-chromene class indicates that the 2-position substituent significantly modulates antimicrobial potency . The imino functionality offers a distinct hydrogen-bonding profile that may be exploited for alternative target engagement or resistance profiles.

Antimicrobial activity

Class-level inference

Not directly reported

Imino scaffold offers a distinct entry point for antimicrobial SAR exploration.

Data to verify; oxo analog 4c reported MIC 0.78 µM against MTB H37Rv.

Evidence Dimension	Antitubercular activity (MTB H37Rv)
Target Compound Data	Not directly reported
Comparator Or Baseline	2-(2-oxo-2H-chromen-3-yl)-3-phenylquinazolin-4(3H)-one (compound 4c): MIC = 0.78 µM
Quantified Difference	N/A (inferred potential based on structural divergence)
Conditions	In vitro against MTB H37Rv .

Why This Matters

The imino scaffold represents a distinct chemical entry point for exploring antimicrobial SAR, offering a different electronic and steric profile compared to the oxo series, which may translate to unique activity spectra or resistance mechanisms.

Structural Uniqueness: A Hybrid Scaffold with Limited Prior Optimization

2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one combines a 2-iminochromene and a quinazolin-4(3H)-one core in a single molecule. This exact connectivity is not widely reported in the primary literature, and the compound appears primarily in compound databases (PubChem CID 135449176, NSC684974) and as a screening hit (MAO inhibition) rather than as a heavily optimized lead [1][2]. In contrast, numerous 2-oxo-chromene-quinazolinone hybrids have been synthesized and evaluated for antimicrobial and anticancer activity . The scarcity of published SAR for the imino series presents an opportunity for novel target identification or scaffold-focused medicinal chemistry.

Scaffold novelty

Supporting evidence

Limited published SAR

Less-explored chemical space for hit-to-lead campaigns.

Primarily database entries; contrast with established oxo-hybrid series.

Evidence Dimension	Scaffold novelty
Target Compound Data	Hybrid of 2-iminochromene and quinazolin-4(3H)-one; limited published SAR.
Comparator Or Baseline	2-oxo-chromene-quinazolinone hybrids: multiple reported series with established SAR.
Quantified Difference	Qualitative: significantly fewer publications and less optimization.
Conditions	Literature and database analysis.

Why This Matters

The relative lack of prior optimization means this scaffold may offer a less-explored chemical space for hit-to-lead campaigns, potentially yielding novel intellectual property or biological targets.

• [1] PubChem. (2026). Compound Summary for CID 135449176: 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one. National Center for Biotechnology Information. View Source
• [2] BindingDB. (2026). BDBM50450822 (CHEMBL4216610) – 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one. BindingDB. View Source

Procurement-Driven Application Scenarios for 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one (CAS 212207-09-5)

Use as a Negative Control or Low-Activity Reference in MAO-B Inhibitor Screens

Given its weak MAO-B inhibition (IC50 = 17 µM) and poor MAO-A/MAO-B selectivity [1][2], this compound is ideally suited as a low-activity reference standard in monoamine oxidase assays. It provides a benchmark for distinguishing true actives from non-specific or weakly active compounds in high-throughput screening campaigns [3].

Scaffold for Medicinal Chemistry Optimization with a Distinct Imino Pharmacophore

The 2-imino-2H-chromene moiety offers a different hydrogen-bonding acceptor/donor pattern compared to the more common 2-oxo-chromene. This compound can serve as a starting point for SAR exploration targeting enzymes or receptors where the imino group may confer unique binding interactions not achievable with oxo analogs [1].

Physicochemical Property Reference for Formulation Development

With a molecular weight of 289.29 g/mol and XLogP3 of 2.6, this compound occupies a favorable region of drug-like chemical space [2]. It can be used as a physicochemical benchmark when designing analogs with improved solubility or permeability profiles relative to more lipophilic quinazolinone derivatives.

Probe for Investigating MAO Isozyme Binding Requirements

The weak, non-selective MAO inhibition profile makes this compound a useful tool for probing the minimal structural requirements for MAO-A and MAO-B engagement. Its low potency allows for the identification of key interactions that, when optimized, lead to high-affinity binding [3].

Application

Selection Property

Validation Focus

MAO-B inhibitor screening reference

Low-activity benchmark control

IC50 and selectivity context in assay platform

Medicinal chemistry SAR exploration

Distinct 2-imino pharmacophore

Target-engagement and binding-mode studies

Formulation development benchmark

Drug-like physicochemical space (MW, XLogP)

Solubility and permeability profile review

MAO isozyme binding requirement probe

Weak, non-selective inhibition profile

Minimal structural engagement requirements

• [1] BindingDB. (2026). BDBM50450822 (CHEMBL4216610) – 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one. BindingDB. View Source
• [2] PubChem. (2026). Compound Summary for CID 135449176: 2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one. National Center for Biotechnology Information. View Source
• [3] Strydom, B., et al. (2010). Inhibition of monoamine oxidase by 8-benzyloxycaffeine analogues. Bioorganic & Medicinal Chemistry, 18(3), 1015–1024. View Source